(S)-1-Benzyl-pyrrolidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(S)-1-Benzyl-pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Influence of Metals on Biological Ligands
A comprehensive review explored the impact of metals on the electronic systems of biologically significant molecules, including various carboxylic acids. This research is crucial for understanding the interaction between (S)-1-Benzyl-pyrrolidine-3-carboxylic acid and metal ions, which can influence its reactivity and stability in biological systems (Lewandowski et al., 2005).
Bioactive Compounds from Plants
Natural carboxylic acids derived from plants demonstrate a range of biological activities. Structural differences in these acids affect their antioxidant, antimicrobial, and cytotoxic activities, underscoring the potential for this compound to serve as a bioactive scaffold (Godlewska-Żyłkiewicz et al., 2020).
Pyrrolidine in Drug Discovery
The pyrrolidine ring, a core structure in this compound, is highlighted for its versatility in drug discovery. Its presence in bioactive molecules enhances target selectivity and pharmacophore exploration, offering a blueprint for developing novel compounds with diverse biological profiles (Li Petri et al., 2021).
Biocatalyst Inhibition by Carboxylic Acids
Understanding the inhibitory effects of carboxylic acids on microbial systems is vital for developing biotechnological applications. This knowledge assists in engineering more robust strains for industrial bioprocesses, potentially including those involving this compound (Jarboe et al., 2013).
Carboxylic Acid Bioisosteres
Recent advances in carboxylic acid bioisosterism provide insights into the design of new compounds with improved pharmacological profiles. This research area is relevant for exploring this compound derivatives as novel therapeutic agents, highlighting the role of carboxylic acids and their bioisosteres in drug design and development (Horgan & O’ Sullivan, 2021).
Properties
IUPAC Name |
(3S)-1-benzylpyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c14-12(15)11-6-7-13(9-11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,15)/t11-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLRDUQNUBMAYDS-NSHDSACASA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C(=O)O)CC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@H]1C(=O)O)CC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10363855 |
Source
|
Record name | (3S)-1-Benzylpyrrolidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10363855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
161659-80-9 |
Source
|
Record name | (3S)-1-Benzylpyrrolidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10363855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.